Cas no 1806869-99-7 (Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate)

Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure incorporates multiple functional groups—chloro, cyano, difluoromethyl, and carboxylate—enabling diverse reactivity for further derivatization. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, making it valuable in drug discovery. The chloro and cyano substituents provide sites for nucleophilic substitution or cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. This compound is particularly useful in the development of bioactive molecules, including fungicides and herbicides, due to its balanced lipophilicity and electronic properties. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate structure

1806869-99-7 structure

Product Name:Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate

CAS No:1806869-99-7

MF:C₉H₅ClF₂N₂O₂

MW:246.598007917404

CID:4808979

Update Time:2025-06-06

Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate
- Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)5-2-4(3-13)6(8(11)12)14-7(5)10/h2,8H,1H3
- InChI Key： XZXQANXOZPUUGX-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OC)C=C(C#N)C(C(F)F)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 318
XLogP3: 2
Topological Polar Surface Area: 63

Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029054679-250mg	Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate	1806869-99-7	97%	250mg	$979.20	2022-03-31
Alichem	A029054679-500mg	Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate	1806869-99-7	97%	500mg	$1,695.20	2022-03-31
Alichem	A029054679-1g	Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate	1806869-99-7	97%	1g	$3,099.20	2022-03-31